Cas no 942034-09-5 (2-{1-methyl-2,4-dioxo-1,3-diazaspiro4.5decan-3-yl}-N-(2-phenylethyl)acetamide)

• Product Name: 2-{1-methyl-2,4-dioxo-1,3-diazaspiro4.5decan-3-yl}-N-(2-phenylethyl)acetamide
• CAS No: 942034-09-5
• MF: C₁₉H₂₅N₃O₃
• MW: 343.42010474205
• CID: 5362801
• Update Time: 2025-05-24

2-{1-methyl-2,4-dioxo-1,3-diazaspiro4.5decan-3-yl}-N-(2-phenylethyl)acetamide Chemical and Physical Properties

Names and Identifiers

• 2-(1-methyl-2,4-dioxo-1,3-diazaspiro[4.5]decan-3-yl)-N-phenethylacetamide
• VU0610477-1
• Z17842438
• 2-(1-methyl-2,4-dioxo-1,3-diazaspiro[4.5]decan-3-yl)-N-(2-phenylethyl)acetamide
• 2-{1-methyl-2,4-dioxo-1,3-diazaspiro4.5decan-3-yl}-N-(2-phenylethyl)acetamide

• Inchi： 1S/C19H25N3O3/c1-21-18(25)22(17(24)19(21)11-6-3-7-12-19)14-16(23)20-13-10-15-8-4-2-5-9-15/h2,4-5,8-9H,3,6-7,10-14H2,1H3,(H,20,23)
• InChI Key： HYKSXWVXYABKAF-UHFFFAOYSA-N
• SMILES： O=C1C2(CCCCC2)N(C)C(N1CC(NCCC1C=CC=CC=1)=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 25
• Rotatable Bond Count: 5
• Complexity: 522
• XLogP3: 2.2
• Topological Polar Surface Area: 69.7

Additional information on 2-{1-methyl-2,4-dioxo-1,3-diazaspiro4.5decan-3-yl}-N-(2-phenylethyl)acetamide

Professional Introduction to Compound with CAS No. 942034-09-5 and Product Name: 2-{1-methyl-2,4-dioxo-1,3-diazaspiro4.5decan-3-yl}-N-(2-phenylethyl)acetamide

The compound in question, identified by the CAS number 942034-09-5, is a sophisticated organic molecule with a distinctive structural framework that has garnered significant attention in the field of pharmaceutical chemistry. The product name, 2-{1-methyl-2,4-dioxo-1,3-diazaspiro4.5decan-3-yl}-N-(2-phenylethyl)acetamide, underscores its complex composition, which includes a spirocyclic system and multiple functional groups. This intricate architecture not only makes it a subject of academic interest but also positions it as a potential candidate for further exploration in drug discovery and development.

At the heart of this compound's structure lies a spirocyclic core, a feature that is increasingly recognized for its role in enhancing molecular stability and bioavailability. Spirocycles are known to exhibit unique conformational preferences, which can be leveraged to optimize pharmacokinetic properties. The specific 1-methyl-2,4-dioxo-1,3-diazaspiro4.5decan-3-yl moiety within this compound contributes to its distinct chemical profile, offering potential advantages in interactions with biological targets.

The presence of an acetamide group at the N-position, linked to a 2-phenylethyl moiety, further enriches the compound's chemical space. Acetamides are widely employed in medicinal chemistry due to their versatility in modulating biological activity. The phenyl ring substituent introduces hydrophobicity and potential π-stacking interactions, which can be critical for binding affinity and selectivity. Together, these structural elements contribute to the compound's overall pharmacological potential.

Recent advancements in computational chemistry have enabled more precise predictions of molecular behavior, allowing researchers to anticipate how such complex structures might interact with biological systems. The spirocyclic system of this compound, for instance, could influence its solubility and metabolic pathways, factors that are crucial for drug efficacy and safety. By leveraging molecular modeling techniques, scientists can refine the structure to improve its pharmacokinetic properties.

In the realm of drug discovery, the synthesis of novel heterocyclic compounds remains a cornerstone of innovation. The 1,3-diazaspiro framework present in this molecule is part of a larger class of heterocycles that have shown promise in various therapeutic areas. Studies have demonstrated that spirocyclic heterocycles can exhibit enhanced binding affinity and reduced toxicity compared to their acyclic counterparts. This makes them particularly attractive for developing next-generation therapeutics.

The 2-{1-methyl-2,4-dioxo-1,3-diazaspiro4.5decan-3-yl}-N-(2-phenylethyl)acetamide structure also incorporates elements that are known to enhance bioavailability. The methyl group at the spiro center can influence electronic distribution and steric hindrance, potentially improving oral absorption and tissue distribution. Additionally, the acetamide moiety can participate in hydrogen bonding interactions, which are essential for receptor binding and drug-receptor affinity.

Current research trends indicate that multifunctional molecules—those capable of targeting multiple biological pathways—are becoming increasingly important in treating complex diseases. The compound under discussion may serve as a platform for designing such multifunctional agents. By modifying its structure strategically, researchers could develop derivatives that exhibit synergistic effects or enhanced therapeutic profiles.

The synthesis of this compound involves sophisticated organic transformations that highlight the ingenuity of modern synthetic chemistry. The spirocyclic core requires precise control over reaction conditions to ensure high yield and purity. Techniques such as transition-metal-catalyzed reactions and asymmetric synthesis may be employed to achieve the desired stereochemistry. These synthetic strategies not only underscore the compound's complexity but also demonstrate the capabilities of contemporary chemical methodologies.

Evaluation of potential drug candidates often involves rigorous in vitro and in vivo testing to assess their biological activity and safety profiles. Preliminary studies on derivatives of similar structures have shown encouraging results in models relevant to neurological disorders and inflammation. While comprehensive data on this specific compound is still being gathered, its structural features suggest it may exhibit similar promising properties.

The integration of artificial intelligence (AI) into drug discovery has accelerated the identification of novel compounds with therapeutic potential. AI-driven platforms can analyze vast datasets to predict how different molecular structures might behave biologically. This technology has already been instrumental in identifying lead compounds for various diseases, including cancer and neurodegenerative conditions. The spirocyclic nature of this molecule aligns well with AI-generated hypotheses about bioactive scaffolds.

As interest in precision medicine grows, so does the demand for tailored therapeutics that address individual patient needs. Compounds like this one offer a foundation for developing personalized treatments by serving as starting points for structure-based design modifications. By understanding how different structural features contribute to biological activity—such as the role of the acetamide group—scientists can fine-tune molecules for maximum efficacy while minimizing side effects.

The future direction of research on this compound will likely involve exploring its interactions with specific enzymes or receptors implicated in disease pathways. Techniques such as X-ray crystallography and nuclear magnetic resonance (NMR) spectroscopy will be instrumental in elucidating its three-dimensional structure and binding mode. Such insights are critical for optimizing lead compounds into viable drugs.

In conclusion, the compound with CAS number 942034-09-5, named 2-{1-methyl-2,4-dioxo-1,3-diazaspiro4.5decan-3-yl}-N-(2-phenylethyl)acetamide, represents a significant advancement in pharmaceutical chemistry due to its intricate structure and promising pharmacological attributes. Its unique combination of structural features—such as the spirocyclic core and functional groups like the acetamide—positions it as a valuable candidate for further investigation into drug development efforts aimed at addressing unmet medical needs.